Cas no 1708268-33-0 (1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1708268-33-0
• MF: C₁₀H₁₂ClN₃O₃
• MW: 257.673581123352
• CID: 5715910
• PubChem ID: 102549175
• Update Time: 2023-10-15

1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026646154
• 1708268-33-0
• 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylicacid
• 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydropyridazin-4-yl)pyrrolidine-3-carboxylic acid
• 1-(5-Chloro-1-methyl-6-oxo-1,6-dihydro-pyridazin-4-yl)-pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-(5-chloro-1,6-dihydro-1-methyl-6-oxo-4-pyridazinyl)-

• Inchi： 1S/C10H12ClN3O3/c1-13-9(15)8(11)7(4-12-13)14-3-2-6(5-14)10(16)17/h4,6H,2-3,5H2,1H3,(H,16,17)
• InChI Key： WSXGEHLOKJKKOL-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)N=CC=1N1CCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 257.0567189g/mol
• Monoisotopic Mass: 257.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.2Ų